(2R)-2-Azaniumyl-3-prop-2-enylsulfinylpropanoate
(2R)-2-Azaniumyl-3-prop-2-enylsulfinylpropanoate
Alliin is a cysteine sulfoxide constituent of garlic that is converted by alliinase to allicin, which imparts its pungent aroma and flavor. Alliin exhibits anti-cancer, anti-microbial, anti-hypertensive, cardioprotective, and anti-oxidant activities. It has been shown to inhibit squalene monooxygenase, a rate-limiting step in the downstream pathway of cholesterol biosynthesis, with an IC50 value of 120 μM.
Brand Name:
Vulcanchem
CAS No.:
17795-26-5
VCID:
VC0116996
InChI:
InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1
SMILES:
C=CCS(=O)CC(C(=O)[O-])[NH3+]
Molecular Formula:
C6H11NO3S
Molecular Weight:
177.22 g/mol
(2R)-2-Azaniumyl-3-prop-2-enylsulfinylpropanoate
CAS No.: 17795-26-5
Reference Standards
VCID: VC0116996
Molecular Formula: C6H11NO3S
Molecular Weight: 177.22 g/mol
| CAS No. | 17795-26-5 |
|---|---|
| Product Name | (2R)-2-Azaniumyl-3-prop-2-enylsulfinylpropanoate |
| Molecular Formula | C6H11NO3S |
| Molecular Weight | 177.22 g/mol |
| IUPAC Name | (2R)-2-azaniumyl-3-prop-2-enylsulfinylpropanoate |
| Standard InChI | InChI=1S/C6H11NO3S/c1-2-3-11(10)4-5(7)6(8)9/h2,5H,1,3-4,7H2,(H,8,9)/t5-,11?/m0/s1 |
| Standard InChIKey | XUHLIQGRKRUKPH-ITZCMCNPSA-N |
| Isomeric SMILES | C=CCS(=O)C[C@@H](C(=O)[O-])[NH3+] |
| SMILES | C=CCS(=O)CC(C(=O)[O-])[NH3+] |
| Canonical SMILES | C=CCS(=O)CC(C(=O)[O-])[NH3+] |
| Appearance | Assay:≥98%A crystalline solid |
| Description | Alliin is a cysteine sulfoxide constituent of garlic that is converted by alliinase to allicin, which imparts its pungent aroma and flavor. Alliin exhibits anti-cancer, anti-microbial, anti-hypertensive, cardioprotective, and anti-oxidant activities. It has been shown to inhibit squalene monooxygenase, a rate-limiting step in the downstream pathway of cholesterol biosynthesis, with an IC50 value of 120 μM. |
| Synonyms | alliin alliin, (L-Ala)-(R)-isomer alliin, (L-Ala)-(S)-isomer alliin, (L-Ala)-isomer isoalliin PCSO S-(2-propenyl)cysteine sulfoxide S-allylcysteine sulfoxide |
| PubChem Compound | 25200619 |
| Last Modified | Nov 11 2021 |
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